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Compound of Interest

Compound Name: SCH 211803

Cat. No.: B3062599 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for SCH 211803, a compound containing piperidine and sulfonamide

functionalities. In the absence of a specific Safety Data Sheet (SDS), this guidance is based on

general best practices for handling chemical waste of this nature.

Immediate Safety and Logistical Information

Due to the lack of a specific SDS for SCH 211803, it is crucial to handle this compound with

caution. Based on its chemical structure, which includes a piperidine and a sulfonamide group,

it should be treated as potentially hazardous. All personnel handling SCH 211803 must wear

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. All handling of the compound, especially when generating dust or

aerosols, should be conducted in a certified chemical fume hood.

Quantitative Data Presentation
The following table summarizes the known chemical and physical properties of SCH 211803.

This information is essential for a preliminary hazard assessment and for communicating with

safety professionals.
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Property Value

Molecular Formula C31H36ClN3O3S

Molecular Weight 566.2 g/mol

IUPAC Name

(2-amino-3-methylphenyl)-[4-[4-[[4-(3-

chlorophenyl)sulfonylphenyl]methyl]piperidin-1-

yl]piperidin-1-yl]methanone

Physical Description Solid (presumed)

Solubility Not specified

Flash Point Not specified

Decomposition Products

Upon combustion, may produce toxic gases

such as carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen chloride.

Experimental Protocols: General Disposal
Procedures
The following step-by-step protocol outlines the general procedure for the disposal of

laboratory chemical waste like SCH 211803. This protocol is a general guideline and must be

adapted to comply with institutional and local regulations.

1. Waste Identification and Classification:

Treat SCH 211803 as a hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

2. Personal Protective Equipment (PPE):

Before handling, ensure all personnel are equipped with:

Chemical safety goggles.

Chemically resistant gloves (e.g., nitrile).
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A flame-retardant lab coat.

3. Waste Collection and Segregation:

Collect waste SCH 211803 in a designated, properly labeled, and chemically compatible

container.

The container should be in good condition and have a secure, tight-fitting lid.

Segregate this waste from other chemical waste types such as halogenated and non-

halogenated solvents, acids, and bases to prevent unintended reactions.

4. Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste".

The full chemical name: (2-amino-3-methylphenyl)-[4-[4-[[4-(3-

chlorophenyl)sulfonylphenyl]methyl]piperidin-1-yl]piperidin-1-yl]methanone.

The concentration and quantity of the waste.

The date of accumulation.

Any known hazard characteristics (e.g., "Toxic," "Irritant").

5. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The SAA should be a well-ventilated, cool, and dry location, away from heat sources and

direct sunlight.

Ensure the storage area has secondary containment to capture any potential leaks or spills.

6. Professional Disposal:
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Crucially, contact your institution's Environmental Health and Safety (EHS) office or

equivalent department to arrange for the collection and disposal of the waste.

Provide the EHS office with all available information about the compound, including the data

from the table above.

Do not attempt to dispose of SCH 211803 down the drain or in regular trash.[1][2] Improper

disposal can lead to environmental contamination and regulatory violations.[1][2]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of SCH 211803.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3062599?utm_src=pdf-body
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b3062599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Assess Hazards & Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Designated, Compatible Container)

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 4: Securely Seal Container

Step 5: Store in Satellite Accumulation Area
(Ventilated, Secondary Containment)

Step 6: Contact EHS for Pickup
(Provide all known information)

Step 7: Professional Disposal
(Handled by licensed service)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of SCH 211803.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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